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Water quality can change drastically within a building during periods of little to no water use: residual disinfectant can decay, leading to microbial growth, and metals can leach into the water. This study aimed to understand the change in water quality within a 4-story, 10 000 ft2 residential building over five months of building closures driven by the coronavirus (COVID-19) pandemic. Sampling events occurred seven times between April and September 2020. Complete flushing of cold and hot water was performed; samples were collected immediately after flushing, then one and four weeks after flushing, with building re-occupancy occurring before four weeks. A total of 90 full samples were collected. Chlorine residual was not detectable (>0.2 mg L−1) for any sample collected during the five months before flushing. Flushing refreshed chlorine concentrations, and a minimum of 0.3 mg L−1 total chlorine was brought to all cold water outlets. Flushing reduced the average lead concentration in cold water from 2.4 ppb to 1.0 ppb, however, the concentration rebounded to an average of 2.6 ppb just one week after flushing. Additionally, during flushing lead was measured at a maximum of 150 ppb as discolored water slugs moved through the system. Flushing reduced Legionella spp. concentrations in cold and hot water, and these concentrations remained reduced one week later. Levels of Legionella spp. were further reduced when normal use was resumed. Results suggest that flushing can refresh water quality in the short term, but its efficacy over a longer period is uncertain.

The present study was conducted to assess the groundwater hydrogeochemistry of the Majuli River Island in the Brahmaputra river basin. Forty-three groundwater samples were collected from shallow aquifers from different sites in the Majuli River basin, and various physicochemical parameters of the samples were analyzed. The study showed that nearly 27%, 79.06%, 88.37%, and 74.41% of groundwater samples had higher nitrate, total hardness, iron, and manganese content, respectively, than the acceptable limits of the Bureau of Indian Standards (BIS) for drinking water. The water quality index revealed that 72% of samples were not at all suitable for human drinking purpose. The piper trilinear plot showed that the groundwater could be classified as mixed water, i.e., Ca–HCO3, Ca–Mg–HCO3 and Mg–Ca–HCO3, based on the cation and anion concentration. For analyzing the corrosiveness and scaling potential of the groundwater, the Langelier saturation index (LSI), Ryznar stability (RSI), Puckorius scaling (PSI), Larson Skold index (LaI), and chloride sulphate mass ratio (CSMR) were computed. The Ryznar index value of 70% collected groundwater samples was found to be more than 7.0, depicting significant corrosion towards the groundwater. Similarly, 90.69% samples had PSI value >6.5, representing a tendency for corrosion. A total of 70% and 95.34% of the groundwater samples were corrosive in nature based on the LaI and CSMR index values, respectively. Therefore, the indices revealed that that majority of groundwater samples of the Majuli River Island were corrosive in nature due to its non-alkaline characteristic and high iron content in the groundwater. The groundwater of the Majuli River Island may cause a detrimental impact on the domestic and industrial water quality and water distribution systems.

This study characterized Bacillus globigii (BG) as a Bacillus anthracis Sterne (BAS) surrogate for wastewater treatment-related studies of UV inactivation, adsorption onto powdered activated carbon (PAC), and bioaerosol emission. The inactivation of BG was faster than that of BAS in DI water (pseudo first-order rate constants of 0.065 and 0.016 min−1 respectively) and in PBS solution (0.030 and 0.005 min−1 respectively). BG was also removed more quickly than BAS by PAC adsorption in DI (0.07 and 0.05 min−1 respectively) and in PBS (0.09 and 0.04 min−1 respectively). In DI, BG aggregated more (P < 0.05) than BAS when the pH was 7 or greater but there were no statistically significant differences in NaCl solution. Spore aggregation was also studied with extended Derjaguin–Landau–Verwey–Overbeek (XDLVO) models. Less than 1% of all spores were released as bioaerosols, and there was no significant difference (P > 0.05) in emission between BG and BAS. To the author's knowledge, this study is the first to demonstrate that BG is a suitable surrogate for BAS for bioaerosol emissions, but a poor surrogate for both UV inactivation and PAC adsorption. These results can be used to understand the ability of BAS to act as a surrogate for BA Ames because of its genetic and morphological similarities with BAS.

Alginate–polyacrylate hydrogels (A-PAA) and graphene oxide-incorporated alginate–polyacrylate (A-PAA-GO) hydrogels were synthesized and found to possess permanent self-generating osmotic potential – the hydrogels showed the ability to continuously draw water across an osmotic membrane. Dynamic water contact angle tests demonstrated that the surfaces of A-PAA and A-PAA-GO were superhydrophilic. Water production studies demonstrated that the hydrogels were able to successfully draw water across an osmotic cellulose triacetate membrane continuously; short-term and long-term preliminary tests showed that the water production of A-PAA-GO was 140.9% (10.6 ± 1.5 g) and 86.9% (53.2 g) higher than that of A-PAA, respectively. In organics removal tests, the water production of A-PAA-GO was 21.9 g with a 93% humic acid rejection, whereas that of A-PAA was 16.6 g with a 94% humic acid rejection. The superior water production of A-PAA-GO was due to a combined result of the osmotic potential-inducing PAA and the flexible GO nanosheets, both of which helped produce more hydrophilic sites and improve the interconnectivity of the hydrophilic channels within the hydrogel matrix. Furthermore, it was found that water was collected directly without the use of external stimuli. The A-PAA-GO hydrogels demonstrated promising potential for use as non-liquid draw agents in osmosis water purification and production.

In situ biogeochemical transformation (ISBGT) of chlorinated solvents has received much attention in recent years due to the decreased toxicity of intermediates. However, under natural conditions, it can only occur in contaminated areas rich in iron and sulfur sources and takes several years, thus adding amendments to enhance this process is an alternative. Here, experiments were conducted to determine the potential of emulsified vegetable oil (EVO)–FeSO4 to promote the biogeochemical transformation of tetrachloroethylene. Results of column studies show that EVO–FeSO4 has good migration performance in various media. Within 95 days, 100 mg L−1 tetrachloroethylene was effectively removed, and trichloroethylene accumulation was significantly lower than that of biofortification. Finally, the medium was characterized and the optimum proportion of EVO and FeSO4 was determined. Overall, this work confirmed the feasibility of EVO–FeSO4 as a biogeochemical transformation enhancement reagent in contaminated aquifers and provide a basis for the application.

In this study, KOH, an activating agent, was used to activate pyrolytic coke (PC). Further, Fe3O4 magnetic nanoparticles were used to modify the surface of the coke to serve as an adsorbent. Several analyses, such as FT-IR spectroscopy, XRD, XRF, VSM, Raman spectroscopy, SEM, EDS mapping, BET, TGA, and AFM, were used to study the structural and surface properties of the adsorbent. The BET analysis showed that the specific surface area of AC/Fe3O4 (73.35 m2 g−1) increased significantly compared to PC (6.90 m2 g−1). The maximum adsorption of copper (Cu) ions was found to be at an adsorbent dosage of 1 g L−1, pH of 6, contact time of 90 min, initial concentration of 30 mg L−1, and temperature of 55 °C, and the adsorption efficiency was calculated to be 98.16% under optimal conditions. The Dubinin–Radushkevich isotherm model was more compatible with the experimental results of the Cu(II) ion adsorption process (R2 = 0.9772). The maximum adsorption capacity was calculated to be 56.05 mg g−1. Kinetic studies demonstrated that the adsorption process of Cu(II) ions follows a pseudo-first-order kinetic model (R2 = 0.9962). Thermodynamic studies showed that the adsorption process is spontaneous and endothermic. The actual outcome of wastewater treatment demonstrated the excellent effectiveness of AC/Fe3O4 in removing Cu(II) ions. Therefore, AC/Fe3O4 is an affordable material for treating copper.

The aim of this study was to perform the treatment of paper industry raw wastewater by using Fenton or photo-Fenton reaction with a submerged UF process ({Fenton/UF}, {UVA-Fenton/UF}, {UVC-Fenton/UF}) within a MOR to meet current discharge standards and to provide water recovery by producing industrial reuse water with MD. The feasibility of industrial wastewater management was evaluated by feeding the MD concentrates into the MOR inflow at regular intervals. When all three systems are evaluated, the {Fenton/UF} process can be considered to be the most effective MOR operation with a high permeate flux of 875 L m−2 h−1, TOC of 68.0%, COD of 69.2%, and color removal of 32.1%. The TOC, COD, and color average removal efficiencies for the three systems were 87.0 ± 0.5%, 87.8 ± 1.2% and 99.6 ± 0.3% and the MD wastewater could be recovered at a rate of 50–60% for reuse as process water with a permeate flux of approximately 14.6 ± 0.7 L m−2 h−1. The proposed hybrid physico-chemical treatment technology can be applied as an end-of-pipe approach after making the required pH adjustment to the effluent according to discharge standards after iron recovery. In this study, the hybrid process was proven to be effective in reducing the pollutant levels in paper industry wastewater by entirely meeting discharge standards (central municipal wastewater treatment system or deep-sea remediation). By comprehensively evaluating the experimental studies conducted with MOR-MD and the relevant literature, an eco-sustainable solution proposal that includes comprehensive liquid discharge minimization and resource recovery has been developed. The reclamation of paper wastewater could be accomplished successfully not only to diminish the industrial freshwater demand by process water recovery, but also to efficiently minimize liquid discharge via membrane concentrate treatment and resource (Fe and P) recovery solutions proposed eco-sustainably together in a cleaner and greener wastewater management system.

Raman spectroscopy was applied to quantitatively and qualitatively characterize microplastics (MPs) in bottled water packaged in three different materials: polyethylene terephthalate (PET), recycled PET (rPET) and glass. The results showed a low mean concentration of MPs in all samples, with higher values in glass bottles (8.65 ± 5.39 p L−1) than in PET (5.09 ± 3.28 p L−1) or rPET (3.33 ± 1.34 p L−1) bottles. Through the use of a method capable of detecting smaller particles, MPs of 20–100 μm were dominant and fragments were the most abundant particle shape. PET was the prevalent polymer in PET bottles underlying the possible contribution of packaging in MP contamination, while polyethylene (PE) with additives prevailed in rPET and glass bottles, suggesting a contribution from the cap. A standardized protocol would allow comparable data to be obtained and allow an objective assessment of exposure, in view of plans to monitor contaminants of emerging concern (including MPs) under recent European legislation.

Specifying appropriate pathogen treatment requirements is critical to ensure that direct potable reuse (DPR) systems provide consistent and reliable protection of public health. This study leverages several research efforts conducted on behalf of the California State Water Resources Control Board to provide guidance on selecting science-based pathogen treatment requirements for DPR. Advancements in pathogen detection methods have produced new robust, high-quality datasets that can be used to characterize the distribution of pathogen concentrations present in raw wastewater. Such probabilistic distributions should replace the deterministic point estimate approach previously used in regulatory development. Specifically, to calculate pathogen treatment requirements, pathogen distributions should be used in probabilistic quantitative microbial risk assessments that account for variability in concentrations. This approach was applied using the latest high-quality datasets to determine the log reduction targets necessary to achieve an annual risk goal of 1 in 10 000 infections per person as well as a more stringent daily risk goal of 2.7 × 10−7 infections per person. The probabilistic approach resulted in pathogen log reduction targets of 13-log10 for enteric viruses, 10-log10 for Giardia, and 10-log10 for Cryptosporidium. An additional 4-log10 level of redundancy provides protection against undetected failures while maintaining high degrees of compliance with the daily (99%) and annual risk goals (>99%). The limitations of the use of molecular pathogen data are also discussed. While the recommendations and findings are targeted for California, they are broadly applicable to the development of DPR regulations outside California and the U.S.

Continuous monitoring of total ammonia nitrogen (TAN) currently needs to improve further not only to meet optimal analytical features but also to reduce equipment maintenance needs and avoid manual intervention. The development, evaluation in different aqueous samples (fresh and wastewater) and validation of a fully automated and adaptable miniaturized potentiometric analytical instrument with this purpose are presented. The main goals accomplished are a wider and adaptable working range (0.08 to 1000 mg L−1 NH4+) with a detection limit of 0.03 mg L−1 and a significant reduction of reagent and sample consumption, as well as waste generation, compared to current commercial potentiometric flow analyzers. Moreover, different programmable calibration and sample analysis protocols have been successfully applied. Finally, suitable analytical features in terms of accuracy and precision are achieved even with samples with very complex matrices without any pretreatment required.

In this work, an applicable electrochemical sensor was developed for simultaneous determination of toxic heavy metal ions, Cd and Pb, in the environment, using a pencil graphite electrode (PGE) modified with polyaniline/graphene oxide/polyethylene glycol/cysteine nanocomposite (MGO–PANI). The MGO–PANI–PGE was prepared simply by scanning the PGE potential in a solution containing the MGO–PANI suspension. Cd and Pb ions were detected with high sensitivity on the modified electrode by monitoring their characteristic reduction peaks. Enhanced sensitivity was achieved through the strong affinity interaction of the metal cations with N groups on PANI, and the presence of three-dimensional functionalized graphene oxide providing a high specific surface area on the modified PGE. Detection limits for Pb and Cd ions were determined from the first calibration curves of differential pulse voltammograms as 0.12 ± 0.02 and 0.65 ± 0.05 ppb, respectively. The cations were determined simultaneously without significant changes in the height of the peaks in both the absence and presence of a known concentration of the other ion. The practicality of the MGO–PANI–PGE for simultaneous determination of Cd and Pb ions in real-water samples was evaluated by analysing spiked Cd and Pb ions in the Zarrineh River of Miandoab City. High reproducibility, nearly complete recovery, and no significant contamination of the electrode surface in the vicinity of the real-water sample were observed. A remarkable advantage of this work is the use of cheap and available pencil lead, as well as the one-step, simple modification of the electrode surface for simultaneous analysis of Cd and Pb in the environment.

Mathematical modeling is a useful approach to study complex bioprocesses across a much broader range of scenarios then is feasible in experimental systems. A mathematical bioprocess model based on a novel integrated shortcut nitrogen and phosphorus removal reactor treating low strength municipal wastewater was set up and used to elucidate guild abundance and process performance under different operational conditions. Our specific objective was to identify operational factors, including intermittent aeration frequency, the ratio of anoxic and aerobic time, anaerobic duration, and the dissolved oxygen (DO) setpoint, to establish the boundaries for NOB out-selection, understand the main mechanisms for NOB activity suppression, and optimize operational conditions to enhance overall nutrient removal efficiency. Results showed that aerobic interval times shorter than 20 min effectively reduced NOB growth rate and suppressed NOB activity with minimal impact on ammonium oxidation bacteria (AOB) activity, resulting in a robust nitrite accumulation ratio (NAR) of over 85%. Longer anoxic time and lower DO levels had a more significant impact on NOB compared to AOB. The resulting NAR was higher than 93% with anoxic times longer than 5 min, while it was higher than 80% with DO levels lower than 0.8 mg L−1. Intermittent aeration mode maintained a constant ratio of the specific growth rate of polyphosphate accumulating organisms (PAO) to denitrifying PAO (DPAO). Effective removal of total phosphorus (TP) was maintained when the anaerobic time allowed for sufficient carbon uptake. In conclusion, our findings suggest that a combination of high intermittent aeration frequency, an elevated ratio of anoxic to aerobic time, and a low DO setpoint can effectively reduce the specific growth rate of NOB and maintain robust NOB suppression. When combined with adequate anaerobic residence time, this approach allows for shortcut nitrogen and biological phosphorus removal in a single-sludge reactor.

Wet-weather discharges from urban areas with a combined wastewater system represent a threat for surface waters. In fact, when the system capacity is reached during medium/big rain events, a mixture of stormwater and untreated wastewater is discharged through combined sewer overflows (CSOs) or bypass (BP) of wastewater treatment plants (WWTP). The discharged pollutant loads are highly variable in time and space, making it difficult to correctly monitor and assess the environmental risks for a specific catchment. The present work proposes a methodology to assess the chronic impact of wet-weather discharges from integrated urban wastewater systems (IUWS) by using a stochastic approach. Monitoring data from the literature were used to characterize the discharges and to predict the risk posed by (micro-)pollutants on a yearly basis in an archetype IUWS. Calculated risks from wet-weather discharges are compared against those posed by WWTP effluent. The results show that CSOs pose a higher risk to surface waters compared to WWTP effluent and bypass, with polycyclic aromatic hydrocarbons being the category of micropollutants of major concern for CSOs. Conversely, WWTP effluent discharges are responsible for most of the risk associated with pharmaceuticals. A sensitivity and uncertainty analysis highlighted the importance of performing an accurate estimation of the recipient flow rate, which can provide a better risk estimation than focusing only on the characterization of the discharged concentrations. In climate change scenarios, where recipient flow rate reduction and overflow volume increment is expected, the risk caused by wet-weather discharges may increase for all micropollutant categories, including pharmaceuticals.

Neonicotinoids, a widely used class of insecticides, enter surface waters through stormwater runoff and threaten the health of aquatic ecosystems. Imidacloprid is a commonly used neonicotinoid in the United States and is present in surface waters across North America. White-rot wood decay fungi can degrade neonicotinoid compounds, and their ability to grow on woody materials makes them well suited to passive fungal bioremediation applications. However, there is limited research on the viability of fungal bioremediation for stormwater treatment. In this study, we investigated the rate of imidacloprid degradation by the wood decay fungus Phanerodontia chrysosporium in suspended and attached growth systems. Cytochrome P450 enzyme inhibitor 1-aminobenzotriazole was used to investigate the degradation mechanism. Imidacloprid and fungal biomass were measured over four weeks in a synthetic stormwater fungal batch system and transformation products were identified. More than 90% of imidacloprid was degraded in four weeks in liquid and wood chip experiments, with more than 50% of degradation occurring in the first week. The cytochrome P450 enzyme inhibitor had no effect on imidacloprid degradation, suggesting that these enzymes were not responsible for the degradation under the imposed nutrient-limited conditions. Estimated first-order reaction rate constants for the liquid and wood chip culture treatments were 0.17 d−1 and 0.11 d−1 respectively. We tentatively identified three previously described transformation products, imidacloprid-nitrosoguanidine, imidacloprid-olefin, and 6-chloro-3-pyridylmethanol in fungal-amended samples. To our knowledge, this research represents the first study to examine and demonstrate fungal degradation of imidacloprid in synthetic stormwater, and the first to explore this degradation with wood chips as a fungal growth medium. Significant degradation (>50%) of imidacloprid after 7 days by P. chrysosporium suggests that fungal-based biodegradation may provide a valuable stormwater treatment option.

Pollutant loads stemming from anthropogenic activities conveyed in urban stormwater runoff contribute to the impairment of downstream water bodies. Cities and municipalities are increasingly turning toward green infrastructure stormwater control measures to treat pollutants at the source of runoff. One example of these technologies is bioretention, which is commonly applied for stormwater treatment in urban areas due to its demonstrated effectiveness in removing various pollutants from water, including sediment, nutrients (e.g., N and P), and metals. As metals are mainly removed by filtration or adsorption to soil particles, the filter media is important for metal removal in bioretention. However, the capacity to remove metals through adsorption by bioretention media is finite; thus, the media may need to be replaced and disposed of after maintenance or at the end of its operational lifespan. Pollutant accumulation in bioretention media has the potential to approach toxicity thresholds, which may introduce complexities for safe handling and disposal. To fully capture the potential challenges associated with metals accumulation in media over time, it is important to understand the accumulation processes and mobility of metals in bioretention facilities as they age. Although several studies have investigated metal accumulation and distribution in bioretention media, few have assessed metal mobility by fractionation using sequential extraction methods in older (i.e., >7 years) facilities. In November 2019, we conducted a comprehensive field study of older facilities in Ohio, Michigan, and Kentucky (USA) to improve the understanding of the accumulation processes and metal mobility in bioretention. In this study, concentrations of several metals (i.e., Cr, Cu, Ni, Pb, and Zn) were analyzed in samples of filter material from 29 bioretention sites in operation for 7–16 years. Except for Cd, all metals were found in all samples. Metals accumulation was clear with highest concentrations found in the top (0–5 cm) layer of the filter material, attributable to the filtration of particles percolating through the media profile. Lower concentrations were observed in deeper (i.e., >10 cm) layers of the bioretention media. The fractionation showed that the metals of interest were present at high levels with a risk of leaching over time, among which Cd, Zn, and Pb were suggested to be mobile from the filter material during precipitation. Thus, there is a potential risk of leakage from filter material or sediment removed from biofilters, e.g., during maintenance and disposal. The results of principal component analysis indicated specifically correlations between metal concentrations and the filter material soil texture including the organic matter content. These results contribute to improved design and operation and suggest regular maintenance to reduce long-term risks associated with the accumulation of metals in bioretention and similar urban stormwater treatment facilities. Since most metals are trapped in the top layer of the filter it may be enough to remove only the top layer. However, metal fractionation should be considered when handling the material.

Monobromamine (NH2Br) is a weak oxidant generated in the chlorination process of bromine- and ammonia-containing water. Under advanced oxidation conditions like ultraviolet (UV) irradiation, the N–Br bond in NH2Br can be cleaved to generate Br˙ and HO˙, which endows NH2Br with remarkable disinfection potential. This study systematically assessed the effectiveness of the UV/NH2Br system in the inactivation of P. aeruginosa (log reduction = 3.78), which showed significantly better performance than UV (log reduction = 1.32) and NH2Br (log reduction = 0.48) alone. Next, we characterized specific substances in the water samples from multiple perspectives, including intracellular reactive oxygen species (ROS), as well as the efflux of ATP, DNA, and proteins, to elucidate the sterilization mechanism. Besides, the dark repair potential of bacteria and the removal efficiency of antibiotic resistance genes (ARGs) in the UV/NH2Br system were investigated. Due to its efficient generation of free radicals, the UV/NH2Br system also demonstrated effectiveness in depressing dark repair potential of bacteria and removing ARGs. Finally, the impact of factors, including pH, alkalinity and water matrix, on the sterilization efficacy of the UV/NH2Br system was investigated. Our study unveils a potential disinfection mechanism in treating bromine-containing water using advanced oxidation processes. This finding contributes to a more comprehensive understanding of the UV disinfection mechanism in drinking water treatment processes.

Urban surface-deposited sediments (USDs) with different spatial positions and heights are a mixture of various pollutants with complex sources and are widely distributed in urban environments. However, the influence of urban surfaces on the vertical distribution pattern of USDs and associated pollution characteristics due to their spatial position and height is still unclear. We investigated the vertical distribution pattern of USDs and associated heavy metals in the Haidian District of Beijing. There was an obvious gradient in mass per unit area (unit: g m−2) for the bulk USDs as follows: low (platform, 3 m, 2.3 ± 1.0; overbridge, 5 m, 4.0 ± 3.2), medium (rooftop, 20 m, 17.7 ± 5.7), and high (road surface, 0 m, 28.0 ± 17.7; sidewalk, 0 m, 38.3 ± 25.3). The concentrations of six heavy metals (Cd, Cr, Cu, Ni, Pb and Zn) in USDs on road surfaces, sidewalks, platforms, overbridges and rooftops were 3.4, 3.5, 7.1, 7.5 and 6.9 times higher on average than in the corresponding Beijing background soil, respectively. The potential heavy metal contribution loads per unit area for the bulk USDs were in the following order: low (platform and overbridge), medium (road surface and sidewalk), and high (rooftop), implying that a flat rooftop was the “hot spot” for heavy metal contamination. Particle size had an important effect on pollution distribution and their output. Furthermore, the accuracy of classification of USDs by height using linear discrimination analysis (LDA) was also affected by particle size due to their sources and ability to stay on different urban surfaces. LDA suggests that the spatial height could best distinguish the USD types when their particle size is less than 149 μm. The dynamic variation of the grain size composition of road deposited sediments (RDS) was deduced based on a schematic model of the USDs input–output relationship. These findings provide new insights into the heavy metal geochemical cycle in urban surface particulates.

Global nitrate contamination in source water poses a threat to both natural ecosystems and public health. This study developed photo-reductive titanium dioxide (TiO2) nanoparticles with surface-grafted diethylene glycol (DEG) ligands to photochemically degrade nitrate under medium-pressure UV irradiation and convert it to the desirable end product ammonium. The new catalyst was synthesized via a sustainable and non-harsh synthesis approach. Nitrate was efficiently removed at a rate 6 times faster than a standard commercial photo-oxidative photocatalyst, and the formation of the intermediate by-product nitrite was minimized. The ammonium selectivity highly depended on the synthesis temperature of the catalyst. The synthesis temperature was examined from 190 °C to 230 °C and revealed that the higher temperature of 230 °C enhanced nitrate reduction and ammonia production, likely by means of increasing the crystallinity of the catalyst. Ammonium can be harvested at approximately 70% of the initial nitrate concentration. This study highlights the efficacy of photo-reductive TiO2 to remove nitrate while simultaneously producing ammonium ions, providing a promising technology for denitrification and nitrogen resource recovery.

Stormwater conveys microplastics and accumulates them in stormwater treatment systems such as biofilters, where they are exposed to sunlight and natural weather conditions such as drying, freezing, and wetting cycles. Thus, the mobility of microplastics through biofilters could depend on the interactive effects of the weather conditions. Yet, how weathering of microplastics under UV light affects their mobility during freeze–thaw cycles has not been evaluated. This study estimates to what extent UV weathering could affect the rate of microplastic transport through sand filters during freezing and thawing cycles. To compare the mobility of unweathered and weathered microplastics based on their concentration at different depths, PET microplastic particles weathered to different degrees under a UV light were deposited on sand-packed columns and subjected the columns to freeze–thaw cycles. Our results confirm that an increase in exposure to UV light alters the surface properties of microplastics, particularly contact angle, leading to increased surface hydrophilicity. Additionally, the depth distribution of microplastics varies with weathering of microplastics, with most weathered microplastics moving farthest into the subsurface. We attribute these results to a combination of changes in surface properties due to weathering and changes in the interaction of weathered plastics with either ice or water interfaces, resulting in a net increase in the downward mobility of microplastics over time. The results imply that UV weathering, in conjunction with the freeze–thaw cycle process, could substantially increase the mobility of microplastics in subsurface soil, and they should be included in models to predict the transport of microplastics in subsurface systems.